Cas no 943-17-9 (Etilefrin Hydrochloride)

• Product Name: Etilefrin Hydrochloride
• CAS No: 943-17-9
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD00060167
• CID: 40374
• PubChem ID: 164652
• Update Time: 2025-06-09

Etilefrin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Etilefrine hydrochloride
• DL-N-Ethylnorphenylephrine hydrochloride
• 3-[2-(ethylamino)-1-hydroxyethyl]phenol hydrochloride
• Cardanat
• Circupon
• Effontil
• Effortil*HCl
• Efortil
• Etilefrine HCl
• Etilefrin-HCl
• N-Ethyl-1-(m-hydroxyphenyl)-2-aminoethanol hydrochloride
• Thomasin
• 2-Ethylamino-1-(3-hydroxyphenyl)-1-ethanol hydrochloride
• Benzenemethanol, α-[(ethylamino)methyl]-3-hydroxy-, hydrochloride (9CI)
• Benzyl alcohol, α-[(ethylamino)methyl]-m-hydroxy-, hydrochloride (6CI, 8CI)
• (±)-Ethylphenylephrine hydrochloride
• (±)-N-Ethylnorphenylephrine hydrochloride
• 1-(3-Hydroxyphenyl)-2-ethylaminoethanol hydrochloride
• Apocretin
• dl-1-(3-Hydroxyphenyl)-1-hydroxy-2-ethylaminoethane hydrochloride
• dl-1-(3-Hydroxyphenyl)-2-ethylaminoethanol hydrochloride
• dl-Effortil hydrochloride
• dl-Ethylphenylephrine hydrochloride
• dl-Etilefrin hydrochloride
• Effortil
• Effortilvet
• Ethyl adrianol
• Ethylephrine hydrochloride
• Eti-Puren
• Funasol
• Kertasin
• Phetanol
• Pulsamin
• Tonus-Forte
• Updormin
• α-[(Ethylamino)methyl]-m-hydroxybenzyl alcohol hydrochloride
• BENZENEMETHANOL, .ALPHA.-((ETHYLAMINO)METHYL)-3-HYDROXY-, HYDROCHLORIDE (1:1)
• Hydrochloride, Etilefrine
• ETILEFRINE HYDROCHLORIDE (MART.)
• 3-(2-(Ethylamino)-1-hydroxyethyl)phenol hydrochloride
• 943-17-9 (HCl)
• CHEBI:31582
• Bioflutin
• (RS)-2-ETHYLAMINO-1-(3-HYDROXYPHENYL)ETHANOL MONOHYDROCHLORIDE
• BENZYL ALCOHOL, .ALPHA.-((ETHYLAMINO)METHYL)-M-HYDROXY-, HYDROCHLORIDE
• ETILEFRINE HYDROCHLORIDE (EP MONOGRAPH)
• Fetanol
• EN300-03375
• Benzenemethanol, a-[(ethylamino)methyl]-3-hydroxy-, hydrochloride
• Benzenemethanol, alpha-((ethylamino)methyl)-3-hydroxy-, hydrochloride
• CS-0030673
• Etilefrine hydrochloride (TN)
• Phetasin
• E0381
• ETILEFRINE HYDROCHLORIDE [WHO-DD]
• MFCD00060167
• CHEMBL3187408
• CCG-221017
• CAS-534-87-2
• ETILEFRIN,HYDROCHLORIDE
• BENZYL ALCOHOL, alpha-((ETHYLAMINO)METHYL)-m-HYDROXY-, HYDROCHLORIDE
• ETHYLPHENYLEPHRINE HYDROCHLORIDE, DL-
• KTNROWWHOBZQGK-UHFFFAOYSA-N
• DB-057487
• NS00079544
• DTXSID1045322
• ETHLYPHENYLEPHRINE HYDROCHLORIDE, DL
• Q-201098
• Etilefrine (hydrochloride)
• SR-01000837506
• (+/-)-N-ETHYLNORPHENYLEPHRINE HYDROCHLORIDE
• AKOS005267166
• DTXCID9025322
• SCHEMBL207591
• Etilefrin Hydrochloride
• ETILEFRINE HYDROCHLORIDE [EP MONOGRAPH]
• UNII-ZBI6Q5FH3S
• Etilefrine hydrochloride [JAN]
• 534-87-2
• alpha-((Ethylamino)methyl)-m-hydroxybenzyl alcohol hydrochloride
• HY-A0144A
• (+/-)-Ethylphenylephrine Hydrochloride
• (+-)-Ethylphenylephrine hydrochloride
• (1RS)-2-Ethylamino-1-(3-hydroxyphenyl)ethanol monohydrochloride
• dl-1-(3-Hydroxyphenyl-2-ethylaminoethanol hydrochloride
• 3-[2-(ethylamino)-1-hydroxyethyl]phenol,hydrochloride
• ZBI6Q5FH3S
• 2-Ethylamino-1-(3-hydroxyphenyl)ethanol Hydrochloride
• Q27295283
• ETILEFRINE HYDROCHLORIDE [MART.]
• 3-[2-(ethylamino)-1-hydroxyethyl]phenol;hydrochloride
• AS-13925
• BENZENEMETHANOL, ALPHA-((ETHYLAMINO)METHYL)-3-HYDROXY-, HYDROCHLORIDE (1:1)
• SR-01000837506-2
• ETILEFRIN, HYDROCHLORIDE
• Etilefrine hydrochloride (JP17)
• 943-17-9
• NCGC00016496-01
• (+-)-N-Ethylnorphenylephrine hydrochloride
• D01573
• D90499
• EINECS 213-398-8
• Tox21_110457
• Etilefrine hydrochloride (JP18)
• ETILEFRIN HYDROCHLORIDE [MI]
• HMS1571K15

• MDL： MFCD00060167
• Inchi： 1S/C10H15NO2.ClH/c1-2-11-7-10(13)8-4-3-5-9(12)6-8;/h3-6,10-13H,2,7H2,1H3;1H
• InChI Key： KTNROWWHOBZQGK-UHFFFAOYSA-N
• SMILES： Cl.OC1C=C(C(CNCC)O)C=CC=1

Computed Properties

• Exact Mass: 217.08700
• Monoisotopic Mass: 217.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 122 °C
• Boiling Point: 351.7°Cat760mmHg
• Flash Point: 155.5°C
• PSA: 52.49000
• LogP: 2.22800
• Solubility: Not determined

Etilefrin Hydrochloride Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• RTECS：DO5618000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on Etilefrin Hydrochloride

Etilefrin Hydrochloride (CAS No. 943-17-9): A Comprehensive Overview

Etilefrin Hydrochloride, chemically designated as Etilefrin Hydrochloride, is a compound with the CAS number 943-17-9. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacological properties and potential applications in therapeutic interventions. Etilefrin Hydrochloride belongs to the class of sympathomimetic amines, which are known for their ability to stimulate adrenergic receptors, thereby producing various physiological effects.

The molecular structure of Etilefrin Hydrochloride consists of a phenethylamine core, which is a common scaffold for many pharmacologically active agents. This structural motif contributes to its interaction with adrenergic receptors, particularly α1-adrenergic receptors, which are widely distributed in various tissues throughout the body. The hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical formulations.

Recent research has highlighted the potential of Etilefrin Hydrochloride in the management of certain cardiovascular and ophthalmic conditions. Studies have demonstrated its efficacy in reducing intraocular pressure (IOP) by inducing vasoconstriction in the anterior chamber of the eye. This property makes it a valuable agent in the treatment of glaucoma and other conditions associated with elevated IOP. The mechanism of action involves the activation of α1-adrenergic receptors in the trabecular meshwork, leading to increased outflow of aqueous humor and subsequent reduction in IOP.

Beyond its ophthalmic applications, Etilefrin Hydrochloride has been explored for its potential role in managing peripheral vascular diseases. By inducing vasoconstriction, it can help alleviate symptoms associated with conditions such as Raynaud's phenomenon and intermittent claudication. However, it is important to note that the use of vasoconstrictive agents like Etilefrin Hydrochloride must be carefully monitored due to the risk of adverse effects such as increased blood pressure and reduced blood flow to certain tissues.

The pharmacokinetics of Etilefrin Hydrochloride have been extensively studied to optimize its therapeutic use. The compound exhibits rapid absorption after oral administration, with peak plasma concentrations typically observed within 1-2 hours post-dose. Its elimination half-life varies depending on individual patient factors, but generally ranges from 4 to 6 hours. The presence of active metabolites has also been noted in some studies, suggesting that further research is needed to fully understand its metabolic pathways.

One of the most significant advancements in the field has been the development of targeted drug delivery systems for Etilefrin Hydrochloride. Nanoparticle-based formulations have shown promise in enhancing drug delivery efficiency while minimizing systemic side effects. These formulations can be tailored to release Etilefrin Hydrochloride at specific sites within the body, thereby improving therapeutic outcomes and reducing toxicity.

The safety profile of Etilefrin Hydrochloride has been evaluated through numerous clinical trials and post-marketing surveillance studies. While generally well-tolerated at recommended doses, common side effects include dry mouth, palpitations, and increased blood pressure. Patients with pre-existing cardiovascular conditions should use this compound under close medical supervision due to the potential risk of exacerbating their symptoms.

Future research directions for Etilefrin Hydrochloride include exploring its potential role in neuroprotective therapies. Preliminary studies have suggested that this compound may have neuroprotective properties due to its ability to modulate neurotransmitter release and receptor activity in the central nervous system. Further investigation is warranted to determine whether these findings translate into viable therapeutic strategies for neurodegenerative diseases.

The regulatory landscape for Etilerfin Hydrochloride varies by region, but it is generally available under different brand names for specific indications. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for its approval and use. Healthcare professionals must adhere to these guidelines to ensure patient safety and optimal therapeutic outcomes.

In conclusion, Etilerfin Hydrochloride (CAS No. 943-17-9) is a multifaceted compound with significant therapeutic potential across various medical fields. Its unique pharmacological properties make it a valuable agent for managing conditions such as glaucoma and peripheral vascular diseases. Ongoing research continues to uncover new applications and improve delivery systems for this compound, ensuring that it remains a relevant and effective treatment option for patients worldwide.